Cas no 1698965-49-9 (methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate
• CAS No: 1698965-49-9
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 5912378
• PubChem ID: 108396147
• Update Time: 2025-06-13

methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate
• EN300-1896225
• 1698965-49-9

• Inchi： 1S/C9H8BrClO3/c1-14-9(13)8(12)6-4-5(10)2-3-7(6)11/h2-4,8,12H,1H3
• InChI Key： FMSYJOABQIEHHC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C(=O)OC)O)Cl

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate

Introduction to Methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate (CAS No. 1698965-49-9)

Methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate, with the CAS number 1698965-49-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of Methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate features a phenyl ring substituted with both bromine and chlorine atoms at the 5th and 2nd positions, respectively. This unique substitution pattern contributes to its distinct chemical properties and potential interactions with biological targets. The presence of a hydroxyacetic acid moiety further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious disorders. Methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate has been explored as a potential lead compound due to its structural features that mimic known bioactive molecules. Its ability to undergo further functionalization makes it an attractive scaffold for designing new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of Methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including signal transduction, cell growth, and differentiation. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By targeting specific kinases, researchers aim to develop drugs that can modulate these pathways and restore normal cellular function.

Recent studies have demonstrated that Methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate can be used as a precursor in the synthesis of more complex molecules designed to inhibit specific kinases. For instance, derivatives of this compound have shown promising activity against tyrosine kinases, which are overexpressed in many cancer cell lines. The bromo and chloro substituents on the phenyl ring enhance the compound's ability to interact with the active site of these enzymes, leading to potent inhibitory effects.

The hydroxyacetic acid group in Methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate also contributes to its biological activity by allowing for further modifications such as esterification or amidation. These modifications can fine-tune the pharmacokinetic properties of the compound, improving its solubility, stability, and bioavailability. Such flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

In addition to its potential as a kinase inhibitor, Methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate has also been investigated for its antimicrobial properties. The presence of halogen atoms on the aromatic ring is known to enhance the antimicrobial activity of compounds by disrupting bacterial cell membranes or interfering with essential metabolic pathways. Preliminary studies have shown that derivatives of this compound exhibit significant activity against Gram-positive bacteria, making them promising candidates for developing new antibiotics.

The synthesis of Methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate involves several key steps that highlight its importance in synthetic organic chemistry. The bromination and chlorination of the phenyl ring are critical steps that introduce the necessary substituents for biological activity. Subsequent hydroxylation and esterification reactions complete the synthesis process, yielding the final product with high purity and yield.

The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has been instrumental in characterizing the structure of Methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate. These techniques provide detailed information about the molecular structure, purity, and conformational dynamics of the compound, ensuring that it meets the stringent requirements for pharmaceutical applications.

Ongoing research continues to explore new applications and derivatives of Methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate. Scientists are particularly interested in developing more selective inhibitors that target specific kinases without affecting other enzymes or cellular processes. This approach aims to minimize side effects and improve patient outcomes in clinical settings.

The development of novel drug candidates is a complex process that requires extensive testing and validation before they can be approved for human use. However, compounds like Methyl 2-(5-bromo-2-chlorophenyl)-2-hydroxyacetate offer hope for future therapies by providing a starting point for designing more effective and safer drugs. As research progresses, it is expected that new insights into their mechanisms of action will emerge, paving the way for innovative treatments across various therapeutic areas.